Cas no 2175979-41-4 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 2175979-41-4
• MF: C₁₆H₁₉F₂NO₃
• MW: 311.323771715164
• CID: 6400862
• PubChem ID: 131703335
• Update Time: 2025-07-15

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-(2-methoxyphenoxy)ethan-1-one
• CHEMBL4889220
• F6573-6257
• AKOS039894764
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one
• 2175979-41-4
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-(2-methoxyphenoxy)ethanone

• Inchi： 1S/C16H19F2NO3/c1-21-12-4-2-3-5-13(12)22-10-14(20)19-8-6-15(7-9-19)11-16(15,17)18/h2-5H,6-11H2,1H3
• InChI Key： MKYXEHDUNJKNMD-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(COC1C=CC=CC=1OC)=O)CC2)F

Computed Properties

• Exact Mass: 311.13329979g/mol
• Monoisotopic Mass: 311.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one

Introduction to 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 2175979-41-4)

1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one, with the CAS number 2175979-41-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The presence of a spirocyclic ring system, combined with the difluoro and methoxy substituents, imparts this molecule with a distinctive set of properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one is characterized by a central spirocyclic ring system, which consists of a six-membered azaspiro ring fused to a five-membered cycloalkane ring. The difluoro substitution on the azaspiro ring and the methoxy group on the phenyl ring contribute to the compound's overall stability and bioavailability. These structural features also play a crucial role in modulating its pharmacological properties, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique conformational flexibility and high lipophilicity of spirocyclic compounds allow them to interact effectively with biological targets, such as enzymes and receptors. In the case of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one, these properties are further enhanced by the presence of fluorine atoms, which can improve metabolic stability and reduce off-target effects.

In preclinical studies, 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one has demonstrated promising activity against several biological targets. For instance, it has shown potent inhibition of specific kinases involved in cancer cell proliferation and survival pathways. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system (CNS) disorders. These findings underscore the compound's versatility and its potential as a lead molecule for further optimization and development.

The synthesis of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one involves several key steps that highlight its synthetic accessibility and scalability. The initial formation of the spirocyclic ring system is typically achieved through intramolecular cyclization reactions, followed by functional group modifications to introduce the difluoro and methoxy substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its evaluation in various biological assays.

The pharmacokinetic profile of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to penetrate cell membranes efficiently, while its metabolic stability ensures prolonged exposure to target tissues. These characteristics are essential for optimizing its therapeutic efficacy and minimizing potential side effects.

In addition to its pharmacological properties, the safety profile of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one has been evaluated in preclinical toxicity studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical development.

The ongoing research on 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one is focused on elucidating its mechanism of action at the molecular level and identifying potential biomarkers for therapeutic response. Advanced techniques such as X-ray crystallography and computational modeling are being employed to gain insights into how this compound interacts with its biological targets. These efforts aim to optimize its structure for improved potency and selectivity, ultimately leading to more effective therapeutic agents.

In conclusion, 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 2175979-41-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanism of action and optimize its structure for improved efficacy and safety.